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Compound of Interest

Compound Name: Nitrogen-17

Cat. No.: B1197461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Nitrogen-17 (¹⁷N) with other notable beta-

delayed neutron emitters, offering objective performance data and supporting experimental

methodologies. Beta-delayed neutron emission is a crucial decay mode in neutron-rich nuclei

and plays a significant role in nuclear reactor kinetics, astrophysics, and the production of

exotic isotopes.

Performance Comparison of Key Beta-Delayed
Neutron Emitters
The following table summarizes the key decay properties of Nitrogen-17 and other well-

characterized beta-delayed neutron emitters: Iodine-137 (¹³⁷I), Bromine-87 (⁸⁷Br), and

Rubidium-94 (⁹⁴Rb). These isotopes are frequently studied and serve as important benchmarks

in the field.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1197461?utm_src=pdf-interest
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Nitrogen-17
(¹⁷N)

Iodine-137
(¹³⁷I)

Bromine-87
(⁸⁷Br)

Rubidium-94
(⁹⁴Rb)

Half-life (T₁/₂) 4.173(4) s[1][2] 24.5(2) s[3] 55.65(13) s 2.70 s[4]

Neutron

Emission

Probability (Pₙ)

95.1(7) %[1] 7.14 %[3] 2.60(4) % 10.4 %[4]

Q-value (Qβ)
8679.820(15.020

) keV[2]
6027(8) keV[3] 6818(3) keV 10310 keV[4]

Neutron

Separation

Energy (Sₙ) of

Daughter

4143.43(4) keV

(in ¹⁷O)

4025(8) keV (in

¹³⁷Xe)

5515.17(25) keV

(in ⁸⁷Kr)

6750 keV (in

⁹⁴Sr)[4]

Primary Neutron

Energy Peaks

(keV)

383, 1170,

1700[5]
Multiple peaks Multiple peaks Multiple peaks

Understanding Beta-Delayed Neutron Emission
Beta-delayed neutron emission is a two-step nuclear decay process. First, a neutron-rich

nucleus undergoes beta decay (β⁻), transforming a neutron into a proton and emitting an

electron and an antineutrino. This decay populates excited states in the daughter nucleus. If

the excitation energy of the daughter nucleus is greater than its neutron separation energy (the

energy required to remove a single neutron), it can de-excite by emitting a neutron. This

neutron is "delayed" because its emission is governed by the half-life of the initial beta decay.
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Decay Process

Parent Nucleus (Z, N)
(e.g., ¹⁷N)

Daughter Nucleus (Z+1, N-1)
(Excited State, e.g., ¹⁷O)

β⁻ decay
Daughter Nucleus (Z+1, N-1)
(Stable or lower energy state)

γ-ray Emission

Final Product (Z+1, N-2)
(e.g., ¹⁶O)Neutron Emission (n)
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Isotope Production & Separation

Detection System

Data Analysis

1. Production of Isotope
(e.g., at ISOLDE)

2. Mass Separation

3. Implantation onto a movable tape

4. Beta Detector
(e.g., Si detector)

5. Neutron Detector
(e.g., ³He counters in Polyethylene)

6. Beta-Neutron Coincidence Counting

7. Data Acquisition System

8. Construct Decay Curves

9. Calculate Pn Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. graphviz.org [graphviz.org]

2. toolify.ai [toolify.ai]

3. Iodine-137 - isotopic data and properties [chemlin.org]

4. ossila.com [ossila.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to Beta-Delayed Neutron
Emitters: Focus on Nitrogen-17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197461#comparing-nitrogen-17-with-other-beta-
delayed-neutron-emitters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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